8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one

• Molecular Formula: C25H26F3NO6
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 8-[(2,6-dimethylmorpholin-4-yl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C25H26F3NO6/c1-4-32-19-7-5-6-8-20(19)34-23-21(31)16-9-10-18(30)17(22(16)35-24(23)25(26,27)28)13-29-11-14(2)33-15(3)12-29/h5-10,14-15,30H,4,11-13H2,1-3H3
• InChI Key: QSIZQPJHUOIPMR-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OC2=C(OC3=C(C2=O)C=CC(=C3CN4CC(OC(C4)C)C)O)C(F)(F)F

Description

8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, also known as D609, is a small molecule inhibitor that has been extensively studied in scientific research. It is known for its ability to inhibit phosphatidylcholine-specific phospholipase C (PC-PLC), an enzyme that plays a crucial role in various cellular processes.

Mechanism of Action

The mechanism of action of 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one involves its ability to bind to the active site of PC-PLC, thereby inhibiting its activity. This inhibition leads to a decrease in the production of diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3), two important second messengers that play a role in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one have been extensively studied in various cell types. In cancer cells, 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one has been shown to inhibit cell proliferation and induce apoptosis. In endothelial cells, 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one has been shown to inhibit angiogenesis and migration. In neurons, 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one has been shown to protect against excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in lab experiments is its specificity for PC-PLC. This allows researchers to study the role of PC-PLC in various cellular processes without affecting other signaling pathways. However, one limitation of using 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one is its relatively low potency, which requires higher concentrations to achieve significant inhibition of PC-PLC activity.

Future Directions

There are several future directions for research on 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one. One area of interest is the development of more potent and selective inhibitors of PC-PLC. Another area of interest is the investigation of the role of PC-PLC in various disease states, including cancer, cardiovascular disease, and neurodegenerative diseases. Additionally, the potential therapeutic applications of 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one in these diseases should be explored further.

Synthesis Methods

The synthesis of 8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one involves several steps, including the condensation reaction of 2,6-dimethylmorpholine with 2-ethoxyphenol, followed by the reaction with 7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one. The final product is obtained by purification through column chromatography.

Scientific Research Applications

8-[(2,6-dimethyl-4-morpholinyl)methyl]-3-(2-ethoxyphenoxy)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one has been widely used in scientific research as a tool to study the role of PC-PLC in various cellular processes. It has been shown to inhibit PC-PLC activity in a variety of cell types, including cancer cells, endothelial cells, and neurons. This inhibition has been linked to a range of cellular effects, including decreased cell proliferation, increased apoptosis, and altered calcium signaling.